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Compound of Interest

Compound Name: 2-Amino-3-hydroxyquinoline

Cat. No.: B8581490

Get Quote

Executive Summary & Core Directive
Do not dispose of 2-Amino-3-hydroxyquinoline down the drain.

This compound acts as a suspected mutagen and aquatic toxin.[1] The only acceptable

disposal method is high-temperature incineration via a licensed hazardous waste contractor.[1]

It must be segregated as Non-Halogenated Organic Waste.

This guide provides the technical justification and operational protocols to ensure compliance

with RCRA (USA), REACH (EU), and GLP standards.[1]

Hazard Profile & Technical Justification
To understand the why behind the disposal method, we must look at the molecular structure.[1]

Chemical Identity[1][2]
Chemical Name: 2-Amino-3-hydroxyquinoline (and related isomers like 2-amino-8-

hydroxyquinoline)[1][2][3]

Functional Groups: Quinoline ring, Amino group (-NH2), Hydroxyl group (-OH).[1]
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Reactivity: Amphoteric.[1] The amino group confers basicity, while the phenolic hydroxyl

allows for weak acidity.[1] It is prone to oxidation, turning dark upon exposure to air/light.[1]

Critical Hazards (The "Why")
Hazard Class Risk Description Causality

Genotoxicity Suspected Mutagen

Aminoquinolines are structural

analogs to known intercalating

agents.[1][2][3] Metabolic

activation can form reactive

nitrenium ions that damage

DNA [1].[1]

Aquatic Toxicity High

The quinoline nitrogen allows

for persistence in aqueous

environments, disrupting

aquatic life cycles [2].[1][2][3]

Chemical Stability Oxidation Sensitive

Can form complex, potentially

more toxic oxidation products if

left in open, unlabelled

beakers.[1][2][3]

Operational Disposal Protocol
Waste Segregation Strategy
Effective disposal starts at the bench. You must segregate this waste based on its physical

state and solvent matrix.[1]

Scenario A: Solid Waste (Pure Substance)
Container: High-density polyethylene (HDPE) or amber glass wide-mouth jar.

Labeling: Must read "Hazardous Waste - Solid - Toxic".[1]

Protocol:

Do not sweep dust into general trash.[1]
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Transfer waste to the container inside a fume hood to prevent inhalation.[1]

Double-bag any contaminated paper towels or weighing boats and place them in the same

solid waste bin.[1]

Scenario B: Liquid Waste (Solutions)
Matrix Analysis: Is the solvent halogenated (e.g., DCM, Chloroform) or non-halogenated

(e.g., Methanol, DMSO)?

Segregation:

If in DMSO/Methanol: Pour into "Non-Halogenated Organic Waste".[1]

If in DCM: Pour into "Halogenated Organic Waste".[1]

pH Check: If the solution is highly acidic or basic (pH < 2 or > 12.5), it must be neutralized to

pH 6–8 before adding to the organic waste drum to prevent exothermic reactions in the

drum.[3]

Deactivation (Quenching)[1][3]
Advisory: There is no standardized, safe bench-top chemical deactivation method (such as

bleach oxidation) recommended for aminoquinolines due to the risk of forming toxic N-chloro

intermediates.[1]

Directive: Rely exclusively on off-site thermal destruction (incineration).[1]

Visual Workflow: Decision Logic
The following diagram illustrates the decision process for disposing of 2-Amino-3-
hydroxyquinoline.
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Waste Generation:
2-Amino-3-hydroxyquinoline

Physical State?

Solid / Powder Liquid / Solution

BIN: Hazardous Waste (Solid)
Label: Toxic/Mutagenic

Double Bag

Solvent Type?

Halogenated
(e.g., DCM, Chloroform)

Non-Halogenated
(e.g., DMSO, MeOH)

BIN: Halogenated Organic Waste
(Incineration)

BIN: Non-Halogenated Organic Waste
(Incineration)

Click to download full resolution via product page

Figure 1: Decision tree for segregating aminoquinoline waste streams to ensure correct

incineration protocols.

Emergency Procedures (Spills)
If a spill occurs outside the fume hood:

Evacuate & Ventilate: The dust is a respiratory irritant.[1] Clear the immediate area.[4][5]

PPE: Don double nitrile gloves, safety goggles, and an N95 (or P100) respirator.[1]
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Containment:

Solids: Cover with wet paper towels to prevent dust generation.[1] Scoop into a waste bag.

Liquids: Absorb with vermiculite or standard spill pads.[1] Do not use combustible

materials (like sawdust) if the solvent is flammable.

Cleaning: Wipe the surface with a mild detergent and water. Dispose of all cleanup materials

as hazardous solid waste (see Section 3.1).

Regulatory Compliance & Classification
When filling out your waste manifest, use the following classifications. While 2-Amino-3-
hydroxyquinoline is not always explicitly listed on "P" or "U" lists (unlike some specific

isomers), it defaults to the following due to its properties:

Regulatory Body Classification Code Description

RCRA (USA) Characteristic / D001
If in flammable solvent

(Ignitable).[1][2][3]

RCRA (USA) Not Listed (Default)

If solid, classify as "Non-RCRA

Regulated Hazardous Waste"

(unless local state laws differ).

[1][2][3] However, best practice

is to manage as toxic.[1]

EU CLP GHS07 / GHS08
Irritant / Health Hazard

(Mutagenicity).[1][2][3]

DOT (Transport) UN 2811
Toxic solids, organic, n.o.s.[1]

[2][3] (if pure).

Note: Always consult your institution's EHS officer.[1] If the compound was used in a P-listed

formulation, the entire mixture carries the P-code.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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